Cas no 1803752-72-8 (Methyl 2-cyano-3-fluoro-5-methylbenzoate)
Methyl 2-cyano-3-fluoro-5-methylbenzoate is a fluorinated aromatic ester with a cyano substituent, offering versatile reactivity for synthetic applications. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (methyl) groups on the benzene ring enhances its utility in fine chemical synthesis, particularly in pharmaceutical and agrochemical intermediates. The ester functionality allows for further derivatization, while the fluorine atom improves metabolic stability in bioactive compounds. Its well-defined structure and high purity make it suitable for precision reactions, including nucleophilic substitutions and cross-coupling processes. The compound’s balanced polarity ensures good solubility in common organic solvents, facilitating handling in laboratory and industrial settings.
1803752-72-8 structure
Product Name:Methyl 2-cyano-3-fluoro-5-methylbenzoate
CAS No:1803752-72-8
MF:C10H8FNO2
MW:193.174426078796
CID:4952533
Update Time:2025-06-07
Methyl 2-cyano-3-fluoro-5-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-cyano-3-fluoro-5-methylbenzoate
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- Inchi： 1S/C10H8FNO2/c1-6-3-7(10(13)14-2)8(5-12)9(11)4-6/h3-4H,1-2H3
- InChI Key： UVHQGPLAVWYTTP-UHFFFAOYSA-N
- SMILES： FC1=CC(C)=CC(C(=O)OC)=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2
- Topological Polar Surface Area: 50.1
Methyl 2-cyano-3-fluoro-5-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011780-250mg |
Methyl 2-cyano-3-fluoro-5-methylbenzoate |
1803752-72-8 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015011780-500mg |
Methyl 2-cyano-3-fluoro-5-methylbenzoate |
1803752-72-8 | 97% | 500mg |
806.85 USD | 2021-06-21 | |
| Alichem | A015011780-1g |
Methyl 2-cyano-3-fluoro-5-methylbenzoate |
1803752-72-8 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Methyl 2-cyano-3-fluoro-5-methylbenzoate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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